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Cat. No.: B1670782 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dithiazanine iodide is a cyanine dye that has been historically used as a potent, broad-

spectrum anthelmintic in veterinary medicine.[1] Despite its efficacy, its use has been

significantly limited due to its toxicity.[2] This technical guide provides a comprehensive

overview of the available toxicological data and essential safety protocols for handling

Dithiazanine Iodide in a research and development setting.

Toxicological Data
The toxicity of Dithiazanine Iodide is a significant concern, with data indicating it can be fatal if

swallowed.[3][4] The primary mechanism of toxicity is not well-established but is thought to

involve interference with cellular glucose absorption.

Acute Toxicity
Quantitative data on the acute toxicity of Dithiazanine Iodide is summarized in the table below.

It is important to note that while these values provide a benchmark for the substance's toxicity,

detailed experimental protocols for these studies are not readily available in the public domain.
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Species
Route of
Administration

Toxicological
Endpoint

Value Reference

Human Oral Lethal Dose 4 - 16 mg/kg

Rat Oral LD50 165 - 192 mg/kg [5]

Mouse Oral LD50 4 - 16 mg/kg [5]

Dog Oral Toxic Dose
20 mg/kg/day

(over 3 days)

LD50: The dose of a substance that is lethal to 50% of a test population.

Other Toxicological Effects
Skin and Eye Irritation: Dithiazanine Iodide is classified as a skin and eye irritant.[3][4]

Respiratory Irritation: Inhalation of the dust may cause respiratory irritation.[3][4]

Organ Toxicity: The liver and kidneys have been identified as potential target organs for

toxicity.

Safety and Handling
Given its high toxicity, stringent safety measures are mandatory when handling Dithiazanine
Iodide. The following protocols are essential to minimize exposure and ensure a safe working

environment.

Engineering Controls
Ventilation: Work with Dithiazanine Iodide should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[4]

Personal Protective Equipment (PPE)
Gloves: Impermeable gloves are required. Always inspect gloves before use and use proper

removal techniques to avoid skin contact.[4]

Eye Protection: Chemical safety goggles or a face shield should be worn.[4]
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Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contamination.

[4]

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator

is recommended.[4]

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in areas where Dithiazanine Iodide is handled.

Wash hands thoroughly after handling.

Experimental and Logical Workflows
To ensure safety, a clear workflow should be established for handling Dithiazanine Iodide. The

following diagrams illustrate the recommended procedures.
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Caption: Recommended workflow for safely handling Dithiazanine Iodide.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
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Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated

clothing. Seek medical attention.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Seek immediate

medical attention.
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Caption: First aid decision tree for Dithiazanine Iodide exposure.

Conclusion
Dithiazanine Iodide is a highly toxic compound that requires meticulous handling and

adherence to strict safety protocols. While its anthelmintic properties are notable, the potential

for severe adverse health effects necessitates a thorough understanding of its toxicological

profile and the implementation of comprehensive safety measures in any research or

developmental context. All personnel handling this substance must be fully trained on its

hazards and the necessary precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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